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Compound of Interest

Compound Name: 2-Cyclohexylidenebutanoic acid
CAS No.: 20144-46-1
Cat. No.: B11958062
Get Quote
. J

Executive Summary & Significance

2-Cyclohexylidenebutanoic acid (CAS: 20144-46-1) is an

-unsaturated carboxylic acid featuring an exocyclic double bond connecting a cyclohexane ring
to a butanoic acid chain.[1] It is chemically distinct from its isomers due to the rigidity of the
alkylidene linker.

o Primary Application: Synthesis of Ras/Raf interaction inhibitors (anti-cancer therapeutics)
and precursor for vicinal quaternary stereocenters via Nazarov cyclization.

+ Analytical Challenge: Distinguishing the exocyclic double bond variant from endocyclic
isomers (e.g., cyclohexenyl derivatives) and saturated analogs (cyclohexyl derivatives) using
standard EI-MS (Electron lonization).

Instrumentation & Experimental Protocol
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To reproduce the fragmentation patterns described, the following experimental conditions are
recommended. This protocol ensures the preservation of the molecular ion (

) and the visibility of diagnostic rearrangement ions.

Standard EI-MS Protocol

 lonization Mode: Electron Impact (El) at 70 eV.

 Inlet System: Direct Insertion Probe (DIP) or GC-MS (using a non-polar column like DB-
5ms).

o Note: If analyzing via GC, derivatization to the methyl ester (using diazomethane or

-MeOH) is common, but this guide focuses on the free acid to elucidate fundamental
fragmentation mechanisms.

e Source Temperature:
(Avoid excessive heat to prevent thermal decarboxylation).
e Scan Range:

40 — 200.

Fragmentation Analysis: 2-Cyclohexylidenebutanoic
Acid

Molecular Formula:

Molecular Weight: 168 Da

The mass spectrum of 2-Cyclohexylidenebutanoic acid is dominated by mechanisms driven
by the stability of the conjugated

-unsaturated system and the availability of

-hydrogens in the ethyl side chain.
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Primary Fragmentation Pathway: The McLafferty
Rearrangement

The most diagnostic feature of this molecule is the McLafferty Rearrangement involving the
ethyl side chain. Unlike simple cleavage, this pathway confirms the length of the alkyl chain at
the

-position.
e Mechanism: The carbonyl oxygen abstracts a
-hydrogen from the terminal methyl group of the ethyl chain.
o Cleavage: This triggers the cleavage of the
bond (the bond between C2 and C3 of the butanoic chain).
o Neutral Loss: A neutral ethylene molecule (
, 28 Da) is expelled.
e Product lon: The resulting radical cation is the enol form of 2-cyclohexylideneacetic acid (
140).
Secondary Pathways

o Loss of Hydroxyl (

151): Characteristic

-cleavage of the carboxylic acid group (

)-

o Loss of Water (

150): Interaction between the carboxylic

and ring hydrogens (ortho-effect type mechanism).
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» Ring Disintegration (
81, 79): The

140 fragment further decays. The cyclohexylidene ring typically yields a stable cyclohexenyl
cation (

81) or loses ring fragments to form

79.

Visualization of Fragmentation Logic

The following diagram illustrates the causal relationships between the molecular structure and
the observed ions.

Molecular lon
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Caption: Fragmentation tree highlighting the dominant McLafferty rearrangement pathway
yielding the m/z 140 diagnostic ion.
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Comparative Analysis: Unsaturated vs. Saturated
Analog

To validate the identity of 2-Cyclohexylidenebutanoic acid, it must be distinguished from 2-
Cyclohexylbutanoic acid (the saturated analog).

Key Differentiators

2-Cyclohexylidenebutanoic

Feature . 2-Cyclohexylbutanoic Acid
Acid
Structure Unsaturated (Exocyclic C=C) Saturated (C-C single bond)
Molecular Weight 168 170
140 (Loss of 142 (Loss of

Primary McLafferty lon
) )

Rearranged enol cation (
Conjugated enol cation (

Base Peak Origin 142) or alkyl fragment (
140 or 81)
87)
High (Conjugation stabilizes Moderate (Saturated

Fragmentation Stability
) is weaker)

Why This Matters

In synthetic workflows (e.g., hydrogenation of the double bond), the shift of the molecular ion
by +2 Da (168

170) and the corresponding shift of the McLafferty fragment by +2 Da (140
142) provides a self-validating confirmation of reaction completion.

Summary Data Table

The following table summarizes the expected ion list for 2-Cyclohexylidenebutanoic acid
under standard EI conditions.
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Relative .
m/z (Mass-to- lon Identity / .
Abundance (Est.) Mechanism
Charge) 2] Fragment Structure
( Molecular lon
168 20-40% _
(Conjugated)
)
151 5-10% Loss of Hydroxyl
150 5-15% Dehydration
McLafferty
140 100% (Base Peak)
Rearrangement
123 10-20% _Cleavage
81 60-80% Cyclohexenyl Cation
79 40-60% Ring Dehydrogenation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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